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Compound of Interest

Compound Name: SKF83822 hydrobromide

Cat. No.: B1662597 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of SKF83822
hydrobromide in dimethyl sulfoxide (DMSO) and saline. It also details the compound's

relevant signaling pathways. This document is intended to serve as a core resource for

laboratory professionals working with this selective dopamine D1-like receptor agonist.

Core Data: Solubility of SKF83822 Hydrobromide
The solubility of a compound is a critical parameter for in vitro and in vivo experimental design.

Below is a summary of the known solubility of SKF83822 hydrobromide in DMSO. While

specific quantitative data for its solubility in saline is not readily available in the literature, a

detailed protocol for its determination is provided.

Data Presentation: Quantitative Solubility Data
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Solvent
Maximum
Concentration
(mM)

Maximum
Concentration
(mg/mL)

Notes

DMSO 100 42.48

Ultrasonic assistance

may be required. Use

freshly opened,

anhydrous DMSO for

best results.[1][2]

Saline Data not available Data not available

A protocol for

determining kinetic

solubility in saline is

provided below.

Experimental Protocols
Determining the Kinetic Solubility of SKF83822
Hydrobromide in Saline
Objective: To determine the kinetic solubility of SKF83822 hydrobromide in a saline buffer

(e.g., Phosphate Buffered Saline, pH 7.4) for applications such as in vivo studies. This protocol

is adapted from standard kinetic solubility assay methodologies.[3][4][5][6][7]

Materials:

SKF83822 hydrobromide

Anhydrous Dimethyl Sulfoxide (DMSO)

Phosphate Buffered Saline (PBS), pH 7.4

96-well microtiter plates (UV-transparent for spectrophotometric method)

Multi-screen solubility filter plates or centrifugation equipment

Pipettes and tips
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Plate shaker

UV/Vis spectrophotometer or HPLC-UV system

Procedure:

Preparation of Stock Solution:

Prepare a high-concentration stock solution of SKF83822 hydrobromide in DMSO (e.g.,

10 mM). This is achieved by dissolving the appropriate mass of the compound in the

required volume of DMSO. Sonication may be used to aid dissolution.

Assay Plate Preparation:

Dispense a small volume (e.g., 2 µL) of the DMSO stock solution into the wells of a 96-

well plate.

Prepare a serial dilution of the stock solution in DMSO in adjacent wells to create a

standard curve.

Addition of Saline Buffer:

Add the saline buffer (e.g., 98 µL of PBS) to the wells containing the DMSO stock solution

to achieve the desired final concentrations of the compound. The final DMSO

concentration should be kept low (e.g., 2%) to minimize its effect on solubility.[6]

Incubation and Equilibration:

Seal the plate and place it on a plate shaker. Incubate at a controlled temperature (e.g.,

25°C or 37°C) for a specified period (e.g., 1.5 to 2 hours) to allow the system to reach

kinetic equilibrium.[6]

Separation of Undissolved Compound:

Filtration Method: Use a multi-screen solubility filter plate to separate the solution from any

precipitate.
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Centrifugation Method: Alternatively, centrifuge the plate at high speed to pellet any

undissolved solid.

Quantification:

Carefully transfer the supernatant or filtrate to a new UV-transparent 96-well plate.

Measure the absorbance of the solution using a UV/Vis spectrophotometer at the

compound's maximum absorbance wavelength (λmax).

Alternatively, analyze the concentration of the dissolved compound using a validated

HPLC-UV method.

Data Analysis:

Construct a standard curve from the serial dilutions of the compound in DMSO/saline

buffer.

Determine the concentration of SKF83822 hydrobromide in the test wells by comparing

their absorbance to the standard curve. The highest concentration that remains in solution

is the kinetic solubility.

Mandatory Visualization: Signaling Pathway
SKF83822 is a selective agonist for the dopamine D1-like receptors (D1 and D5).[2][8] It has

been shown to stimulate adenylyl cyclase, leading to an increase in intracellular cyclic AMP

(cAMP), but it does not activate the phosphoinositide hydrolysis pathway.[2][8] The following

diagram illustrates the canonical signaling cascade initiated by SKF83822 binding to the D1

receptor.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1662597?utm_src=pdf-body
https://www.rndsystems.com/products/skf-83822-hydrobromide_2075
https://www.tocris.com/products/skf-83822-hydrobromide_2075
https://www.rndsystems.com/products/skf-83822-hydrobromide_2075
https://www.tocris.com/products/skf-83822-hydrobromide_2075
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662597?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular Space

Intracellular Space

SKF83822 Dopamine D1 Receptor
Binds to

Gαs/olf

Activates

Adenylyl Cyclase
Stimulates

cAMP

Converts ATP to

ATP Protein Kinase A
(PKA)

Activates Downstream Effectors
(e.g., DARPP-32, CREB)

Phosphorylates

Click to download full resolution via product page

SKF83822-mediated D1 receptor signaling cascade.

This guide provides foundational data and methodologies for the effective use of SKF83822
hydrobromide in a research setting. Adherence to these protocols will support the generation

of reliable and reproducible experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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